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Compound of Interest

Compound Name: Eugenone

cat. No.: B1671781

Essential Safety and Logistical Information for Laboratory Professionals

Eugenone, with the chemical name 1-(2,4,6-Trimethoxyphenyl)-1,3-butanedione, is a
compound used in research settings.[1][2] While specific, detailed disposal protocols for
Eugenone are not readily available in public safety literature, this document provides a
comprehensive guide to its proper disposal based on general best practices for laboratory
chemical waste management. This information is intended for researchers, scientists, and drug
development professionals to ensure safe handling and environmental protection.

Immediate Safety and Handling Precautions

Before handling Eugenone, it is crucial to consult the Safety Data Sheet (SDS) provided by the
supplier. If an SDS is not available, treat the substance as potentially hazardous.

Personal Protective Equipment (PPE):

e Gloves: Wear appropriate chemical-resistant gloves.

o Eye Protection: Use safety glasses with side shields or chemical goggles.

o Lab Coat: A standard laboratory coat is recommended to prevent skin contact.
Handling:

» Avoid generating dust if handling a solid form.[2]

e Use in a well-ventilated area or under a chemical fume hood.
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Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

**Step-by-Step Disposal Protocol

1.

Waste Identification and Classification:

Unused Product: Pure, unused Eugenone should be disposed of as chemical waste. Do not
mix it with other waste streams unless compatibility is confirmed.

Contaminated Materials: Any materials that have come into contact with Eugenone, such as
personal protective equipment (gloves, etc.), absorbent materials from spills, or empty
containers, should be treated as hazardous waste.

Solutions: Solutions containing Eugenone should be collected in a designated, labeled
waste container.

. Waste Segregation and Storage:

Collect all Eugenone waste in a dedicated, properly labeled, and sealed container.

The container should be made of a material compatible with Eugenone.

Store the waste container in a designated, well-ventilated, and secure area, away from
incompatible materials.

. Disposal Method:

Disposal of Eugenone must be carried out through a licensed hazardous waste disposal
company.

Do not dispose of Eugenone down the drain or in regular trash. This is to prevent potential
environmental contamination.

Provide the waste disposal company with all available information on the chemical, including
its name, quantity, and any known hazards.
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4. Spill Management:
¢ In the event of a spill, evacuate the area if necessary.
o Wear appropriate PPE.

o For small spills of solid material, carefully sweep or scoop up the material and place it in a
labeled waste container. Avoid creating dust.

 For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand, or earth)
and place it in a sealed container for disposal.

o Ventilate the area and clean the spill site thoroughly.

Quantitative Data

Specific quantitative data regarding disposal limits for Eugenone are not available. However,
the following table summarizes its key chemical and physical properties.

Property Value Source
Chemical Formula C13H1605 [1][3]
Molecular Weight 252.26 g/mol [11[3]
CAS Number 480-27-3 [11[3]
Appearance Solid [1]
Melting Point 97 -98 °C [1]
Solubility Soluble in DMSO [2]
Dry, dark, and at 0 - 4°C for
Storage short term or -20°C for long [2]

term.

Experimental Protocols
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Detailed experimental protocols for the disposal of Eugenone are not published. The disposal
procedure should be in accordance with local, state, and federal regulations for chemical
waste. It is the responsibility of the waste generator to properly classify and dispose of the
chemical waste.

Logical Workflow for Eugenone Disposal

The following diagram illustrates the decision-making process for the proper disposal of
Eugenone waste.
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Caption: Workflow for the safe disposal of Eugenone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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